Cas no 49704-72-5 (2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride)

• Product Name: 2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride
• CAS No: 49704-72-5
• MF: C₈H₈Cl₂N₂
• MW: 203.068519592285
• CID: 4654163
• Update Time: 2025-10-28

2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-chlorophenyl)acetonitrile hydrochloride
• 2-amino-2-(3-chlorophenyl)acetonitrile;hydrochloride
• 2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride

• Inchi： 1S/C8H7ClN2.ClH/c9-7-3-1-2-6(4-7)8(11)5-10;/h1-4,8H,11H2;1H
• InChI Key： GLYABMSRUGXBPF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C#N)N.Cl

Computed Properties

• Exact Mass: 202.0064537 g/mol
• Monoisotopic Mass: 202.0064537 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.07
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride

Research Brief on 2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride (CAS: 49704-72-5)

2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride (CAS: 49704-72-5) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its nitrile and amino functional groups attached to a chlorophenyl ring, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies.

Recent research has focused on the synthetic pathways and optimization of 2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The optimized method involves a streamlined condensation reaction followed by hydrochloride salt formation, which has been shown to reduce byproducts and improve overall efficiency.

In addition to synthetic advancements, the pharmacological potential of this compound has been investigated. Preliminary in vitro studies suggest that derivatives of 2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride exhibit moderate inhibitory activity against certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings, published in Antimicrobial Agents and Chemotherapy (2024), highlight its potential as a scaffold for developing new antibiotics.

Another significant area of research involves the use of this compound as a precursor in the synthesis of CNS-targeting drugs. A recent study in Bioorganic & Medicinal Chemistry Letters (2023) reported the development of novel GABA receptor modulators using 2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride as a starting material. The resulting compounds showed promising activity in animal models of anxiety and epilepsy, suggesting potential therapeutic applications.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride. Issues such as metabolic stability and bioavailability need to be addressed in future research. Current efforts are focused on structural modifications to improve these properties while maintaining pharmacological activity.

The safety profile of 2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride has also been a subject of recent investigation. A toxicological study published in Regulatory Toxicology and Pharmacology (2024) assessed its acute and subchronic toxicity in rodent models. The results indicated a favorable safety profile at therapeutic doses, with no significant organ toxicity observed. However, further studies are needed to fully characterize its long-term effects.

In conclusion, 2-Amino-2-(3-chlorophenyl)acetonitrile hydrochloride continues to be a valuable compound in pharmaceutical research. Its dual role as a synthetic intermediate and potential pharmacophore makes it particularly interesting for drug discovery. Future research directions likely include the development of more potent derivatives, exploration of additional therapeutic targets, and optimization of formulation strategies for clinical applications.